Cas no 941956-80-5 (N-4-(2-oxopyrrolidin-1-yl)phenyl-4-(trifluoromethyl)benzamide)

• Product Name: N-4-(2-oxopyrrolidin-1-yl)phenyl-4-(trifluoromethyl)benzamide
• CAS No: 941956-80-5
• MF: C₁₈H₁₅F₃N₂O₂
• MW: 348.319114923477
• CID: 5501452
• Update Time: 2025-05-27

N-4-(2-oxopyrrolidin-1-yl)phenyl-4-(trifluoromethyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-[4-(2-oxopyrrolidin-1-yl)phenyl]-4-(trifluoromethyl)benzamide
• N-4-(2-oxopyrrolidin-1-yl)phenyl-4-(trifluoromethyl)benzamide

• Inchi： 1S/C18H15F3N2O2/c19-18(20,21)13-5-3-12(4-6-13)17(25)22-14-7-9-15(10-8-14)23-11-1-2-16(23)24/h3-10H,1-2,11H2,(H,22,25)
• InChI Key： QYZDGKLRCKCVDI-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(N2CCCC2=O)C=C1)(=O)C1=CC=C(C(F)(F)F)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-4-(2-oxopyrrolidin-1-yl)phenyl-4-(trifluoromethyl)benzamide

Comprehensive Overview of N-4-(2-oxopyrrolidin-1-yl)phenyl-4-(trifluoromethyl)benzamide (CAS No. 941956-80-5)

N-4-(2-oxopyrrolidin-1-yl)phenyl-4-(trifluoromethyl)benzamide (CAS No. 941956-80-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This compound, characterized by the presence of a pyrrolidinone moiety and a trifluoromethylbenzamide group, is often explored for its role in drug discovery and material science. Researchers are particularly interested in its bioactive properties, which make it a candidate for modulating specific biological pathways.

The compound's molecular structure combines a 2-oxopyrrolidin-1-yl fragment with a phenyl ring linked to a 4-(trifluoromethyl)benzamide group. This arrangement contributes to its lipophilicity and binding affinity, key factors in its potential therapeutic applications. Recent studies have highlighted its relevance in targeting enzyme inhibition and receptor modulation, aligning with current trends in precision medicine and small-molecule drug development.

In the context of user-searched topics, N-4-(2-oxopyrrolidin-1-yl)phenyl-4-(trifluoromethyl)benzamide is often associated with queries about novel drug candidates, structure-activity relationships (SAR), and trifluoromethyl group effects. These keywords reflect the growing interest in fluorinated compounds, which are prized for their metabolic stability and enhanced bioavailability. The compound's CAS No. 941956-80-5 is frequently searched in academic databases, underscoring its importance in medicinal chemistry.

From a synthetic chemistry perspective, the preparation of this compound involves multi-step organic reactions, including amide coupling and pyrrolidinone incorporation. These methods are widely discussed in forums and publications, as researchers seek optimized synthetic routes for scalability and yield improvement. The compound's solubility and stability under physiological conditions are also critical parameters for its potential in vivo applications.

Another area of interest is the compound's potential role in central nervous system (CNS) disorders, given the neuropharmacological activity of similar pyrrolidinone derivatives. This aligns with trending searches on neuroprotective agents and cognitive enhancers, making the compound a subject of ongoing preclinical investigations. Its trifluoromethyl group further enhances its appeal, as this moiety is known to improve drug-like properties such as membrane permeability and target engagement.

In summary, N-4-(2-oxopyrrolidin-1-yl)phenyl-4-(trifluoromethyl)benzamide (CAS No. 941956-80-5) represents a promising scaffold in modern pharmaceutical research. Its structural complexity and functional versatility make it a valuable subject for studies on drug design, molecular interactions, and therapeutic potential. As the scientific community continues to explore its applications, this compound is likely to remain a focal point in discussions about innovative small molecules and their impact on healthcare advancements.